Cas no 183562-13-2 (3-Bromo-5-methyl-2-furancarboxaldehyde)
3-Bromo-5-methyl-2-furancarboxaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 3-Bromo-5-methyl-2-furancarboxaldehyde
- 3-bromo-5-methylfuran-2-carbaldehyde
- 3-bromo-5-methyl-2-furaldehyde
- 3-bromo-5-methyl-2-furancarbaldehyde
- 2-furancarboxaldehyde, 3-bromo-5-methyl-
- InChI=1/C6H5BrO2/c1-4-2-5(7)6(3-8)9-4/h2-3H,1H
-
- Inchi: 1S/C6H5BrO2/c1-4-2-5(7)6(3-8)9-4/h2-3H,1H3
- InChI Key: JMTQAKDHMKGIIU-UHFFFAOYSA-N
- SMILES: BrC1=C(C=O)OC(C)=C1
Computed Properties
- Exact Mass: 187.947
- Monoisotopic Mass: 187.947
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 116
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 30.2
3-Bromo-5-methyl-2-furancarboxaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B683695-1mg |
3-Bromo-5-methyl-2-furancarboxaldehyde |
183562-13-2 | 1mg |
$ 236.00 | 2023-04-18 | ||
| TRC | B683695-2.5mg |
3-Bromo-5-methyl-2-furancarboxaldehyde |
183562-13-2 | 2.5mg |
$ 465.00 | 2023-04-18 | ||
| TRC | B683695-10mg |
3-Bromo-5-methyl-2-furancarboxaldehyde |
183562-13-2 | 10mg |
$ 1395.00 | 2023-04-18 | ||
| Enamine | EN300-366134-1.0g |
3-bromo-5-methylfuran-2-carbaldehyde |
183562-13-2 | 1.0g |
$821.0 | 2023-03-02 | ||
| Enamine | EN300-366134-2.5g |
3-bromo-5-methylfuran-2-carbaldehyde |
183562-13-2 | 2.5g |
$1701.0 | 2023-03-02 | ||
| Enamine | EN300-366134-5.0g |
3-bromo-5-methylfuran-2-carbaldehyde |
183562-13-2 | 5.0g |
$2154.0 | 2023-03-02 | ||
| Enamine | EN300-366134-10.0g |
3-bromo-5-methylfuran-2-carbaldehyde |
183562-13-2 | 10.0g |
$2708.0 | 2023-03-02 |
3-Bromo-5-methyl-2-furancarboxaldehyde Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
Additional information on 3-Bromo-5-methyl-2-furancarboxaldehyde
Introduction to 3-Bromo-5-methyl-2-furancarboxaldehyde (CAS No. 183562-13-2)
3-Bromo-5-methyl-2-furancarboxaldehyde, with the chemical formula C₆H₅BrO₂ and CAS number 183562-13-2, is a significant compound in the field of organic synthesis and pharmaceutical research. This heterocyclic aldehyde derivative features a furan ring substituted with a bromine atom at the 3-position and a methyl group at the 5-position, making it a versatile intermediate in the synthesis of various biologically active molecules.
The unique structural properties of 3-Bromo-5-methyl-2-furancarboxaldehyde make it particularly valuable in medicinal chemistry. The presence of both a bromine atom and an aldehyde group provides multiple reactive sites for further functionalization, enabling the construction of complex molecular architectures. This compound has been widely utilized in the development of novel pharmaceuticals, agrochemicals, and specialty chemicals due to its reactivity and structural flexibility.
In recent years, 3-Bromo-5-methyl-2-furancarboxaldehyde has garnered attention for its role in synthesizing bioactive compounds with potential therapeutic applications. For instance, researchers have explored its utility in creating kinase inhibitors, which are crucial in treating various cancers and inflammatory diseases. The bromine substituent allows for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Heck couplings, which are fundamental in constructing biaryl structures found in many drugs.
Moreover, the aldehyde functionality of 3-Bromo-5-methyl-2-furancarboxaldehyde enables condensation reactions with amines to form imines or Schiff bases. These derivatives have shown promise in antimicrobial and anti-inflammatory studies. The furan ring itself contributes to the compound's ability to interact with biological targets, making it a valuable scaffold for drug discovery.
Recent advancements in synthetic methodologies have further enhanced the utility of 3-Bromo-5-methyl-2-furancarboxaldehyde. For example, transition-metal-catalyzed C-H activation techniques have enabled more efficient functionalization at the methyl and furan positions. These innovations have streamlined the synthesis of complex derivatives, reducing reaction times and improving yields.
The pharmaceutical industry has also leveraged 3-Bromo-5-methyl-2-furancarboxaldehyde in the development of antiviral agents. Researchers have demonstrated its role in synthesizing furan-based compounds that inhibit viral proteases and polymerases. The structural motifs present in this compound have been found to mimic natural substrates, thereby disrupting viral replication cycles.
In addition to its pharmaceutical applications, 3-Bromo-5-methyl-2-furancarboxaldehyde has found use in materials science. Its ability to form stable complexes with metal ions has led to its incorporation into catalysts for organic transformations. These catalysts are employed in industrial processes to produce fine chemicals and polymers.
The synthesis of 3-Bromo-5-methyl-2-furancarboxaldehyde itself is typically achieved through bromination and formylation reactions on appropriately substituted furans. Advances in green chemistry principles have encouraged the development of more sustainable synthetic routes, such as catalytic bromination using environmentally friendly reagents.
The biological activity of derivatives derived from 3-Bromo-5-methyl-2-furancarboxaldehyde continues to be a subject of intense research. Studies have highlighted its potential in modulating enzyme activity and receptor binding. For instance, derivatives targeting G protein-coupled receptors (GPCRs) have shown promise in treating neurological disorders.
The future prospects for 3-Bromo-5-methyl-2-furancarboxaldehyde are promising, with ongoing research aimed at uncovering new synthetic pathways and biological functions. As our understanding of molecular interactions evolves, this compound is expected to play an increasingly pivotal role in drug discovery and material science.
183562-13-2 (3-Bromo-5-methyl-2-furancarboxaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)